Cas no 2679931-41-8 (rac-benzyl (4aR,9aR)-6-bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole-9-carboxylate)

• Product Name: rac-benzyl (4aR,9aR)-6-bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole-9-carboxylate
• CAS No: 2679931-41-8
• MF: C₂₀H₂₀BrNO₂
• MW: 386.282304763794
• CID: 5620233
• PubChem ID: 165924829
• Update Time: 2025-05-22

rac-benzyl (4aR,9aR)-6-bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2679931-41-8
• rac-benzyl (4aR,9aR)-6-bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole-9-carboxylate
• EN300-28302316

• Inchi： 1S/C20H20BrNO2/c21-15-10-11-19-17(12-15)16-8-4-5-9-18(16)22(19)20(23)24-13-14-6-2-1-3-7-14/h1-3,6-7,10-12,16,18H,4-5,8-9,13H2/t16-,18-/m1/s1
• InChI Key： CITZKKKADCQCJK-SJLPKXTDSA-N
• SMILES： BrC1C=CC2=C(C=1)[C@H]1CCCC[C@H]1N2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 385.06774g/mol
• Monoisotopic Mass: 385.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-benzyl (4aR,9aR)-6-bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole-9-carboxylate

Rac-Benzyl (4aR,9aR)-6-Bromo-2,3,4,4a,9,9a-Hexahydro-1H-Carbazole-9-Carboxylate

The compound rac-benzyl (4aR,9aR)-6-bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole-9-carboxylate with CAS No. 2679931-41-8 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug design and development. The molecule belongs to the class of carbazole derivatives, which are known for their unique electronic properties and biological activities.

Carbazole, a heterocyclic aromatic compound with two nitrogen atoms in its structure, serves as the core framework for this compound. The substitution pattern of this molecule includes a bromine atom at the 6-position and a benzyl group attached to the 9-position via a carboxylate linkage. The stereochemistry of the molecule is defined by the (4aR,9aR) configuration, which is critical for its biological activity and selectivity.

Recent studies have highlighted the importance of stereochemistry in determining the pharmacokinetic and pharmacodynamic properties of such compounds. The (4aR,9aR) configuration ensures optimal interactions with biological targets, making this compound a promising candidate for various therapeutic applications. Researchers have explored its potential as a precursor for drug development in areas such as oncology and neurodegenerative diseases.

The synthesis of rac-benzyl (4aR,9aR)-6-bromo-2,3,4,4a,9,9a-hexahydro-1H-carbazole-9-carboxylate involves multi-step reactions that require precise control over stereochemical outcomes. Advanced techniques such as asymmetric catalysis and enantioselective synthesis have been employed to achieve high yields of the desired stereoisomer. These methods not only enhance the efficiency of synthesis but also reduce environmental impact by minimizing waste generation.

In terms of biological activity, this compound has shown remarkable potential in modulating key cellular pathways associated with cancer progression. Preclinical studies have demonstrated its ability to inhibit specific kinases involved in tumor growth and metastasis. Furthermore, its unique structure allows for targeted delivery to specific tissues, reducing systemic toxicity and improving therapeutic efficacy.

Another area of interest is the use of this compound as a building block for constructing more complex molecular architectures. Its versatility in undergoing various chemical transformations makes it an invaluable tool in medicinal chemistry. For instance, researchers have utilized it to develop libraries of compounds with diverse functional groups for high-throughput screening.

The CAS No. 2679931-41-8 serves as a unique identifier for this compound in scientific databases worldwide. This ensures that researchers can easily reference and retrieve information about its properties and applications. The integration of such identifiers into research workflows has significantly improved data sharing and collaboration across disciplines.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights behind the biological activity of this compound. Advanced computational methods such as molecular docking and dynamics simulations are being employed to predict binding affinities and optimize molecular interactions. These efforts are expected to pave the way for the development of next-generation therapeutics based on this framework.

In conclusion,rac-benzyl (4aR,9aR)-6-bromo-2,3,4